Cas no 62240-39-5 (1H-Pyrrolizine-1-methanol, hexahydro-7-(phenylthio)-)

• Product Name: 1H-Pyrrolizine-1-methanol, hexahydro-7-(phenylthio)-
• CAS No: 62240-39-5
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 452932
• PubChem ID: 71388446
• Update Time: 2025-04-19

1H-Pyrrolizine-1-methanol, hexahydro-7-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-methanol, hexahydro-7-(phenylthio)-
• (7-phenylsulfanyl-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl)methanol
• DTXSID30810513
• [7-(Phenylsulfanyl)hexahydro-1H-pyrrolizin-1-yl]methanol
• 62240-39-5

• Inchi： 1S/C14H19NOS/c16-10-11-6-8-15-9-7-13(14(11)15)17-12-4-2-1-3-5-12/h1-5,11,13-14,16H,6-10H2
• InChI Key： LYAGDIQHEWFFHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CCN2CCC(CO)C21

Computed Properties

• Exact Mass: 249.11887
• Monoisotopic Mass: 249.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 23.47